molecular formula C16H13FO B8445370 7-(3-fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one

7-(3-fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one

Cat. No.: B8445370
M. Wt: 240.27 g/mol
InChI Key: IEHUFZUQQXAQNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(3-fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C16H13FO and its molecular weight is 240.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H13FO

Molecular Weight

240.27 g/mol

IUPAC Name

7-(3-fluorophenyl)-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C16H13FO/c17-14-5-1-4-12(9-14)13-8-7-11-3-2-6-16(18)15(11)10-13/h1,4-5,7-10H,2-3,6H2

InChI Key

IEHUFZUQQXAQNM-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=C(C=C2)C3=CC(=CC=C3)F)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cesium carbonate (869 mg, 2.67 mmol) was added to a solution of 7-bromo-3,4-dihydronaphthalen-1(2H)-one (300 mg, 1.33 mmol), (3-fluorophenyl) boronic acid (372 mg, 2.67 mmol) and toluene (20 mL) in a 50 mL Schlenk tube. A nitrogen atmosphere was established by evacuating and refilling with nitrogen (3×), then tetrakis(triphenylphosphine)palladium (0) (15 mg, 0.013 mmol) was added to the reaction. The flask was sealed and heated in a 80° C. oil bath overnight. The resulting mixture was cooled to room temperature. The reaction was then diluted with ethyl acetate and filtered through celite. Ethyl acetate (30 mL) was used to wash the flask and the combined organic filtrate was concentrated. The resulting crude residue was purified on a Teledyne-Isco Combiflash machine (40 g column, hexanes→100% ethyl acetate/hexanes, gradient), to afford 174 mg (54%) of 7-(3-fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one.
Name
Cesium carbonate
Quantity
869 mg
Type
reactant
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
372 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
15 mg
Type
catalyst
Reaction Step Three

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